![molecular formula C18H18N2O3 B4407980 2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole](/img/structure/B4407980.png)
2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole
Overview
Description
2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This chemical compound is also known as MEMO or MEMOPO and has a molecular formula of C19H20N2O3.
Mechanism of Action
The mechanism of action of 2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole is not fully understood. However, it has been suggested that MEMO exerts its pharmacological effects by interacting with various enzymes and receptors in the body.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, which is a key enzyme in the pathogenesis of Alzheimer's disease. MEMO has also been reported to reduce blood glucose levels, indicating its antidiabetic activity. Additionally, MEMO has been found to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole in lab experiments is its versatility. MEMO has shown potential applications in various fields such as medicinal chemistry, materials science, and environmental science. Additionally, MEMO has been found to be relatively easy to synthesize.
One of the limitations of using MEMO in lab experiments is its potential toxicity. Although MEMO has shown promising results in the treatment of various diseases, its toxicity profile needs to be further studied.
Future Directions
There are several future directions for the study of 2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole. Some of these include:
1. Further studies on the mechanism of action of MEMO.
2. Development of MEMO derivatives with improved pharmacological properties.
3. Investigation of the potential applications of MEMO in the treatment of other diseases.
4. Development of MEMO-based materials for various applications.
5. Study of the potential toxic effects of MEMO and its derivatives.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has shown potential applications in various fields such as medicinal chemistry, materials science, and environmental science. Although its mechanism of action is not fully understood, MEMO has been reported to have various pharmacological effects such as anticancer, antidiabetic, and anti-Alzheimer's disease activities. Further studies are needed to fully understand the potential applications of MEMO and its derivatives.
Scientific Research Applications
2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science.
Medicinal Chemistry: MEMO has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. It has been reported to have anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. MEMO has also been found to inhibit acetylcholinesterase activity, which is a key enzyme in the pathogenesis of Alzheimer's disease. Additionally, MEMO has been reported to have antidiabetic activity by reducing blood glucose levels.
Materials Science: MEMO has been used as a building block for the synthesis of various organic materials such as polymers and dendrimers. It has also been used as a fluorescent probe for the detection of metal ions.
Environmental Science: MEMO has been studied for its potential application in the removal of heavy metal ions from wastewater. It has been found to be an effective chelating agent for the removal of copper ions from water.
properties
IUPAC Name |
2-[(4-ethoxyphenoxy)methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-3-21-15-8-10-16(11-9-15)22-12-17-19-20-18(23-17)14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFXOKIJQNVORGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCC2=NN=C(O2)C3=CC=C(C=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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